4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C16H12F2O4/c1-2-22-16(21)12-6-4-10(8-14(12)18)9-3-5-11(15(19)20)13(17)7-9/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: WDCVVWACTOIBFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F)F
• Molecular Formula: C16H12F2O4
• DSSTOX Substance ID: DTXSID30691945
• Molecular Weight: 306.26 g/mol
• CAS RN: 1261915-13-2

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% (4-EFBA-95) is a fluorinated benzoic acid derivative that is widely used in scientific research. It is a fluorinated acid with a high degree of solubility, making it an ideal choice for a variety of applications. 4-EFBA-95 is a versatile compound that can be used in a variety of laboratory experiments, including organic synthesis and biochemical assays.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is commonly used in organic synthesis as a reagent for the synthesis of fluorinated compounds. It has also been used in biochemical assays to study the activity of enzymes and other proteins. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been used as a fluorescent probe to study the structure and dynamics of proteins and other molecules.

Mechanism of Action

The exact mechanism of action of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of enzymes, such as cytochrome P450s and other proteins. It is also believed to act as an agonist of certain G protein-coupled receptors, which may explain its ability to act as a fluorescent probe.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% are not well understood. However, it is believed to act as an inhibitor of enzymes, such as cytochrome P450s, and as an agonist of certain G protein-coupled receptors. In addition, it is believed to act as an antioxidant, which may explain its ability to act as a fluorescent probe.

Advantages and Limitations for Lab Experiments

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a highly soluble compound, making it easy to use in a variety of experiments. In addition, it is a versatile compound that can be used in a variety of applications, including organic synthesis, biochemical assays, and fluorescent probes. However, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% also has some limitations. It is not very stable in aqueous solutions and can easily be hydrolyzed. In addition, it is not very soluble in organic solvents, making it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%. One potential direction is to further investigate the biochemical and physiological effects of the compound. Another potential direction is to explore its potential use as a drug or therapeutic agent. Finally, further research could be done to explore its potential use as a fluorescent probe for the study of proteins and other molecules.

Synthesis Methods

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% can be synthesized through a variety of methods. One of the most common and efficient methods involves the reaction of 3-fluorophenyl-4-ethoxycarbonylbenzoic acid with 2-fluorobenzoic acid in the presence of anhydrous sodium sulfate. This reaction is carried out in aqueous solution at a temperature of 60°C for a period of two hours. Following the reaction, the product is purified by recrystallization in ethyl acetate and then dried under vacuum.